4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(5-formylthiophen-3-yl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C12H8O4S/c13-5-9-3-8(6-17-9)7-1-2-10(12(15)16)11(14)4-7/h1-6,14H,(H,15,16)
• InChI Key: IVKKTNGSYFOFGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CSC(=C2)C=O)O)C(=O)O
• Molecular Formula: C12H8O4S
• DSSTOX Substance ID: DTXSID90689469
• Molecular Weight: 248.26 g/mol
• CAS RN: 1261970-88-0

Description

4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% (FTPA-95) is a novel, highly active compound with a wide range of potential applications in both scientific research and laboratory experiments. FTPA-95 is a derivative of thiophene, a five-membered heterocyclic aromatic compound containing one sulfur atom. It is a white, crystalline solid with a melting point of 150-152°C and a boiling point of 360-362°C. FTPA-95 has been used as a reagent in organic synthesis, as an inhibitor of enzymes, and as an inhibitor of cell proliferation. In addition, FTPA-95 has been shown to have antioxidant, anti-inflammatory, and anti-tumor properties.

Mechanism of Action

The mechanism of action of 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% is not fully understood. However, it is believed that 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% may act as an antioxidant by scavenging free radicals and inhibiting oxidative damage. In addition, 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% may act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes. Finally, 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% may act as an anti-tumor agent by inhibiting the growth of cancer cells.
Biochemical and Physiological Effects
4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% can inhibit the activity of enzymes involved in inflammation and tumorigenesis. In addition, 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% has been shown to have antioxidant and anti-inflammatory effects. Finally, 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% has several advantages for laboratory experiments. It is a highly active compound and is easily synthesized. In addition, 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% is stable and can be stored at room temperature. However, there are some limitations to using 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% in laboratory experiments. 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% is not water-soluble and must be dissolved in organic solvents such as dimethyl sulfoxide (DMSO) or methanol. In addition, 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% is not approved for use in humans, so it should not be used in clinical studies.

Future Directions

4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% has many potential future applications. It could be used to further study the mechanism of action of other compounds, such as the antifungal drug fluconazole. In addition, 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% could be used to study the effects of oxidative stress and inflammation on diseases such as cancer. Finally, 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% could be used to develop new drugs for the treatment of cancer and other diseases.

Synthesis Methods

4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% is synthesized from the reaction of 2-formylthiophene and 2-hydroxybenzoic acid. The reaction is carried out in a two-step process. In the first step, 2-formylthiophene is reacted with 2-hydroxybenzoic acid in the presence of a base such as sodium hydroxide or potassium hydroxide, to form 4-(2-formylthiophen-4-yl)-2-hydroxybenzoic acid. In the second step, the product is purified by recrystallization, resulting in a 95% pure 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95%.

Scientific Research Applications

4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% has been studied extensively in scientific research. It has been used as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in inflammation and tumorigenesis. 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% has also been shown to inhibit the growth of cancer cells in vitro. In addition, 4-(2-Formylthiophen-4-yl)-2-hydroxybenzoic acid, 95% has been used to study the mechanism of action of other compounds, such as the antifungal drug fluconazole.